BENGHE Troubleshooting & Optimization

Check Availability & Pricing

PS-1145 In Vivo Toxicity and Adverse Effects: A
Technical Support Resource

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PS-1145 dihydrochloride

Cat. No.: B15620394

This technical support center provides researchers, scientists, and drug development
professionals with available information regarding the in vivo toxicity and adverse effects of PS-
1145. The following content is based on publicly accessible preclinical data.

Frequently Asked Questions (FAQS)

Q1: What is the known in vivo toxicity profile of PS-1145?

A: Comprehensive in vivo toxicity studies detailing the LD50 (median lethal dose) or MTD
(maximum tolerated dose) of PS-1145 are not readily available in published scientific literature.
Preclinical research has primarily focused on the compound's efficacy in disease models rather
than formal toxicology.

Q2: Are there any reported adverse effects from in vivo studies?

A: One study in male Wistar rats with 7,12-dimethylbenz[a]anthracene (DMBA)-induced skin
tumors reported the intravenous administration of PS-1145 at a dose of 50 mg/kg.[1] This study
focused on the anti-tumor effects, such as enhanced apoptosis, and did not report any specific
systemic adverse effects.[1] Another study involved the direct intracerebroventricular (icv)
injection of PS-1145 in rats to investigate its anti-inflammatory effects in the brain.[2] This
localized administration route is not indicative of systemic toxicity.

Q3: What is the primary mechanism of action for PS-1145 that could be linked to potential
toxicity?
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A: PS-1145 is a potent inhibitor of IkB kinase (IKK), which is a key component of the NF-kB
signaling pathway.[1][3][4] The NF-kB pathway is crucial for regulating immune and
inflammatory responses, cell proliferation, and apoptosis.[5] Inhibition of this pathway could
potentially lead to immunosuppression or other off-target effects.

Q4: What should | do if I plan to use PS-1145 in my in vivo experiments?

A: Due to the limited publicly available safety data, it is crucial to conduct preliminary dose-
range finding studies in your specific animal model to determine the MTD. Careful monitoring
for any clinical signs of toxicity is highly recommended.

Quantitative Data Summary

Published literature lacks comprehensive quantitative data on the in vivo toxicity of PS-1145.
The table below summarizes the limited available information from a preclinical efficacy study.

Animal Dosing Reported
Compound Dose Source
Model Route Effects
) Enhanced
Male Wistar
) tumor cell
rats with )
Intravenous apoptosis. No
DMBA- PS-1145 _ 50 mg/kg [1]
) ) (i.v.) adverse
induced skin
effects
tumor
reported.

Experimental Protocols

General Protocol for an In Vivo Efficacy and Preliminary Toxicity Study (Based on available
data)

This protocol is a generalized representation and should be adapted for specific research
needs.

¢ Animal Model: Male Wistar rats.
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o Compound Preparation: PS-1145 is dissolved in a suitable vehicle. For in vivo use, a
formulation with DMSO, PEG300, Tween 80, and water has been described.[1]

o Administration: Intravenous (i.v.) injection.

e Dosage: A starting dose of 50 mg/kg can be considered based on the published efficacy
study.[1] However, a dose-escalation study is recommended to determine the MTD.

e Monitoring:
o Tumor Growth: For oncology studies, measure tumor volume regularly.

o Clinical Observations: Daily monitoring for any signs of distress, changes in behavior, or
weight loss.

o Histopathology: At the end of the study, major organs should be collected for
histopathological analysis to identify any potential tissue damage.

o Blood Analysis: Collection of blood samples for complete blood count (CBC) and serum
chemistry to assess organ function.

Visualizations
Signaling Pathway of PS-1145
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Caption: Mechanism of action of PS-1145 in the NF-kB signaling pathway.

Experimental Workflow for In Vivo Assessment

Efficacy Study
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Caption: A general experimental workflow for in vivo evaluation of a compound like PS-1145.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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